Cas no 2171881-10-8 (4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171881-10-8
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5860420
• PubChem ID: 165537559
• Update Time: 2025-05-25

4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• 2171881-10-8
• 4-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• EN300-1521614

• Inchi： 1S/C27H25BrN2O5/c1-16(10-13-25(31)32)29-26(33)17-11-12-24(23(28)14-17)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11-12,14,16,22H,10,13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： MNDIIJWHDWLYAL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic Acid: A Comprehensive Overview

The compound 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid, identified by the CAS number 2171881-10-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is notable for its complex structure, which includes a bromo-substituted aromatic ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The combination of these functional groups makes it a versatile compound with unique properties.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over stereochemistry. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in drug discovery and biotechnology.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules. Researchers have demonstrated that the bromo group on the aromatic ring can undergo various substitution reactions, enabling the creation of diverse derivatives. These derivatives have shown promise in fields such as medicinal chemistry, where they can serve as leads for new drug candidates targeting specific biological pathways.

In addition to its synthetic applications, this compound has also been studied for its physical and chemical properties. For instance, its solubility characteristics and stability under different conditions have been extensively investigated. These properties are critical for determining its suitability in various industrial and laboratory settings. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided deeper insights into the molecular structure and behavior of this compound.

The integration of computational chemistry methods has further enhanced our understanding of this compound's behavior at the molecular level. Molecular modeling studies have revealed key interactions between the Fmoc group and other functional groups within the molecule, shedding light on its reactivity and selectivity in different chemical environments. Such insights are invaluable for optimizing synthetic routes and predicting the behavior of related compounds.

Looking ahead, the continued exploration of this compound's properties is expected to yield even more exciting discoveries. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new applications for this versatile molecule. As research progresses, it is anticipated that 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid will play an increasingly important role in advancing both fundamental and applied sciences.